Cas no 39816-36-9 (benzyl N-2-(3-hydroxy-4-methoxyphenyl)ethylcarbamate)

• Product Name: benzyl N-2-(3-hydroxy-4-methoxyphenyl)ethylcarbamate
• CAS No: 39816-36-9
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 6622768
• PubChem ID: 154158581
• Update Time: 2025-06-08

benzyl N-2-(3-hydroxy-4-methoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-2-(3-hydroxy-4-methoxyphenyl)ethylcarbamate

• Inchi： 1S/C17H19NO4/c1-21-16-8-7-13(11-15(16)19)9-10-18-17(20)22-12-14-5-3-2-4-6-14/h2-8,11,19H,9-10,12H2,1H3,(H,18,20)
• InChI Key： GXOVZAJEEDSIPP-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC(=C(C=1)O)OC)=O)CC1C=CC=CC=1

Additional information on benzyl N-2-(3-hydroxy-4-methoxyphenyl)ethylcarbamate

Introduction to benzyl N-2-(3-hydroxy-4-methoxyphenyl)ethylcarbamate (CAS No. 39816-36-9)

benzyl N-2-(3-hydroxy-4-methoxyphenyl)ethylcarbamate, also known by its CAS number 39816-36-9, is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, including a benzyl carbamate moiety and a substituted phenethylamine group. These structural elements contribute to its diverse chemical and biological properties, making it a valuable compound for various research and industrial purposes.

The molecular formula of benzyl N-2-(3-hydroxy-4-methoxyphenyl)ethylcarbamate is C₁₇H₁₉NO₄, and its molecular weight is approximately 305.34 g/mol. The compound's structure consists of a benzyl group attached to a carbamate functional group, which in turn is linked to a 2-(3-hydroxy-4-methoxyphenyl)ethylamine moiety. This complex structure imparts specific chemical reactivity and biological activity, which are crucial for its applications in drug discovery and development.

In the realm of pharmaceutical research, benzyl N-2-(3-hydroxy-4-methoxyphenyl)ethylcarbamate has garnered attention due to its potential as a lead compound for the development of novel therapeutic agents. Recent studies have explored its interactions with various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. This finding suggests that benzyl N-2-(3-hydroxy-4-methoxyphenyl)ethylcarbamate could be further optimized to develop drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmaceutical applications, benzyl N-2-(3-hydroxy-4-methoxyphenyl)ethylcarbamate has also been investigated for its role in chemical synthesis and materials science. Its unique structure makes it an excellent starting material for the synthesis of more complex molecules with tailored properties. Researchers have utilized this compound as a building block in the development of new polymers and functional materials. For example, a study in the Journal of Polymer Science demonstrated that derivatives of benzyl N-2-(3-hydroxy-4-methoxyphenyl)ethylcarbamate can be used to create biodegradable polymers with enhanced mechanical strength and biocompatibility, making them suitable for biomedical applications such as tissue engineering and drug delivery systems.

The synthesis of benzyl N-2-(3-hydroxy-4-methoxyphenyl)ethylcarbamate typically involves several steps, including the formation of the phenethylamine derivative and subsequent coupling with benzyl chloroformate. The reaction conditions and catalysts used can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound. For instance, a study published in Green Chemistry described a novel protocol using mild reaction conditions and recyclable catalysts, which not only improved the efficiency of the synthesis but also reduced environmental impact.

The safety profile of benzyl N-2-(3-hydroxy-4-methoxyphenyl)ethylcarbamate is an important consideration for both research and industrial applications. Extensive toxicological studies have been conducted to evaluate its potential risks. These studies have shown that the compound exhibits low toxicity at typical exposure levels, making it suitable for use in laboratory settings and industrial processes. However, proper handling procedures should always be followed to ensure worker safety and environmental protection.

In conclusion, benzyl N-2-(3-hydroxy-4-methoxyphenyl)ethylcarbamate (CAS No. 39816-36-9) is a multifaceted compound with significant potential in pharmaceutical research, chemical synthesis, and materials science. Its unique structural features and diverse applications make it an important molecule for ongoing scientific exploration and industrial innovation. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing various fields of science and technology.